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Compound of Interest

Compound Name: CAY10526

Cat. No.: B1668649 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E2 synthase-1

(mPGES-1).[1][2] It effectively suppresses the production of prostaglandin E2 (PGE2), a key

mediator of inflammation and pain, without affecting the activity of cyclooxygenase-2 (COX-2).

[3][4] CAY10526 dose-dependently inhibits PGE2 production in lipopolysaccharide-stimulated

RAW 264.7 cells with an IC50 value of 1.8 µM.[3][4] Due to its role in modulating the

inflammatory cascade and its effects on cell viability and apoptosis in cancer models,

CAY10526 is a valuable tool in immunology, inflammation, and cancer research.[1][5] This

document provides a detailed protocol for the preparation of CAY10526 stock solutions for

laboratory use.
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Property Value

Formal Name
4-(benzo[b]thiophen-2-yl)-3-bromo-5-

hydroxydihydrofuran-2(3H)-one[3][4]

CAS Number 938069-71-7[3][6]

Molecular Formula C₁₂H₇BrO₃S[3]

Formula Weight 311.1 g/mol [3]

Purity ≥98%[3]

Formulation A crystalline solid[3]

CAY10526 Solubility Data
It is crucial to select the appropriate solvent for preparing a stock solution. The solubility of

CAY10526 in common laboratory solvents is summarized below.

Solvent Solubility Notes

DMSO ≥ 16 mg/mL (≥ 51.42 mM)[7]

Up to 66.67 mg/mL is

achievable with sonication,

warming, or heating to 60°C.[5]

DMF ≥ 16 mg/mL (≥ 51.42 mM)[7]
Sonication is recommended to

aid dissolution.[7]

Ethanol ~ 1 mg/mL (~ 3.21 mM)[3][7]
Sonication is recommended to

aid dissolution.[7]

DMSO:PBS (pH 7.2) (1:1) ~ 0.5 mg/mL[3]
Useful for preparing aqueous

working solutions.

Experimental Protocols
Protocol for Preparing CAY10526 Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.
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4.1. Materials and Equipment

CAY10526 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge

Sterile polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional, but recommended)

4.2. Stock Solution Calculation

To prepare a stock solution of a desired concentration, use the following formula:

Volume of Solvent (mL) = [Mass of Compound (mg) / Formula Weight ( g/mol )] / Concentration

(mM)

Example for 1 mg of CAY10526 to make a 10 mM stock solution:

Volume (mL) = [1 mg / 311.1 g/mol ] / 10 mM = 0.3215 mL or 321.5 µL

4.3. Step-by-Step Procedure

Pre-treatment: Before opening, briefly centrifuge the vial containing the CAY10526 powder at

a low speed. This ensures that any powder adhering to the cap or walls of the vial is

collected at the bottom.[7]

Weighing: Carefully weigh the desired amount of CAY10526 powder using an analytical

balance. For small quantities, it is often easier to use the entire content of a pre-weighed vial

and calculate the required solvent volume accordingly.
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Solvent Addition: Add the calculated volume of DMSO to the vial containing the CAY10526
powder.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the

compound.

Aid Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the solution

in an ultrasonic water bath for 5-10 minutes.[7] Gentle warming (e.g., to 37°C) can also aid

solubility.[4] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. This is critical to prevent degradation from repeated freeze-thaw cycles.

[1][4]

Storage and Stability
Proper storage is essential to maintain the activity of the compound.

Solid Powder: Store at -20°C for up to 3 years.[7]

Stock Solution:

Store aliquots at -80°C for up to 1 year for maximum stability.[7] Some sources suggest

usage within 6 months.[1][4]

For short-term storage, aliquots can be kept at -20°C for up to 1 month.[1][4]

General Precautions: Always store solutions sealed and protected from moisture and light.[1]

Safety Precautions
Handle CAY10526 in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin or eyes.
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Refer to the Safety Data Sheet (SDS) for comprehensive handling and safety information.

Visualizations
CAY10526 Mechanism of Action
The diagram below illustrates the inhibitory action of CAY10526 on the prostaglandin E2

synthesis pathway.
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Caption: CAY10526 selectively inhibits mPGES-1.

Stock Solution Preparation Workflow
The following diagram outlines the logical workflow for preparing a CAY10526 stock solution.
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Caption: Workflow for CAY10526 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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